Cas no 1785036-58-9 (3-amino-1,1-dioxo-thietane-3-carboxylic acid)

• Product Name: 3-amino-1,1-dioxo-thietane-3-carboxylic acid
• CAS No: 1785036-58-9
• MF: C₄H₇NO₄S
• MW: 165.17
• MDL: MFCD28517516
• CID: 5103159
• PubChem ID: 84652065
• Update Time: 2026-03-03

3-amino-1,1-dioxo-thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,1-dioxo-thietane-3-carboxylic acid
• 3-Thietanecarboxylic acid, 3-amino-, 1,1-dioxide
• MFCD28517516
• P20841
• EN300-6301696
• 1785036-58-9
• 3-amino-1,1-dioxo-1??-thietane-3-carboxylic acid
• 3-Aminothietane-3-carboxylic acid 1,1-dioxide
• 3-amino-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
• 3-amino-1,1-dioxothietane-3-carboxylic acid
• AS-79566

• MDL： MFCD28517516
• Inchi： 1S/C4H7NO4S/c5-4(3(6)7)1-10(8,9)2-4/h1-2,5H2,(H,6,7)
• InChI Key： OXJZJJUWYVIHSG-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(N)(C(O)=O)C1

Computed Properties

• Exact Mass: 165.00957888g/mol
• Monoisotopic Mass: 165.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 106Ų

Additional information on 3-amino-1,1-dioxo-thietane-3-carboxylic acid

Comprehensive Overview of 3-amino-1,1-dioxo-thietane-3-carboxylic acid (CAS No. 1785036-58-9): Properties, Applications, and Research Insights

3-amino-1,1-dioxo-thietane-3-carboxylic acid (CAS No. 1785036-58-9) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a thietane ring with sulfone (1,1-dioxo) and carboxylic acid functional groups, alongside an amino substituent, making it a versatile intermediate for drug design. Its CAS number 1785036-58-9 ensures precise identification in regulatory and commercial contexts, while its systematic name reflects its IUPAC nomenclature compliance.

Recent studies highlight the compound's potential in peptide mimetics and enzyme inhibitor development, particularly targeting proteases and sulfotransferases. Researchers are exploring its conformational rigidity and hydrogen-bonding capacity, which are critical for binding affinity optimization. The sulfone group enhances metabolic stability, a sought-after property in prodrug formulations. These attributes align with trending topics like targeted drug delivery and biodegradable therapeutics, frequently searched in academic and industrial databases.

Synthetic routes to 3-amino-1,1-dioxo-thietane-3-carboxylic acid often involve ring-closing reactions of β-amino acids or oxidation of corresponding thietane precursors. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its high purity, a key concern for users querying QC standards for pharmaceutical intermediates. Environmental and safety profiles are also discussed in literature, addressing growing searches on green chemistry alternatives and REACH compliance.

In material science, derivatives of this compound exhibit promise in polymeric coatings and biocompatible hydrogels, resonating with queries about sustainable biomaterials. Its zwitterionic nature at physiological pH makes it relevant for antifouling surfaces, a hotspot in marine and medical device research. Patent analyses reveal applications in controlled-release systems, tying to popular searches on smart drug carriers.

For suppliers and distributors, the compound's storage conditions (typically 2–8°C under inert atmosphere) and solubility data (polar aprotic solvents preferred) are critical FAQs. Computational studies modeling its electronic properties cater to audiences searching for QSAR parameters or molecular docking tools. As regulatory frameworks evolve, documentation for 1785036-58-9 increasingly includes ICH guideline-compatible stability data.

The intersection of 3-amino-1,1-dioxo-thietane-3-carboxylic acid with AI-assisted drug discovery platforms is another emerging theme. Machine learning models trained on its ADMET profiles (absorption, distribution, metabolism, excretion, toxicity) answer user queries about in silico screening efficiency. Collaborative open-access databases now index its spectral libraries, supporting reproducibility—a top priority per FAIR data principles searches.

In conclusion, CAS No. 1785036-58-9 represents a multifaceted tool for innovators addressing challenges from precision medicine to advanced material engineering. Its nomenclature, properties, and applications intersect with high-traffic search terms while offering substantial IP potential. Continuous research updates ensure its relevance in fast-evolving sectors like bioconjugation chemistry and therapeutic peptide synthesis.